3-(Cyclopentyloxy)-4-methoxyphenylacetonitrile
Cat. No. B175240
M. Wt: 231.29 g/mol
InChI Key: KOIFVFCAXJUKHG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05889014
Procedure details
A mixture of 3-cyclopentyloxy-4-methoxybenzyl chloride (119 grams, 0.49 mol), 120 milliliters of methylene chloride, KCN (70.7 grams, 1.09 mol), benzyltriethylammonium chloride (35 grams, 0.015 mol) and water (120 milliliters) was stirred vigorously at room temperature for 48 hours. The reaction mixture was diluted with. methylene chloride and the layers were separated. The methylene chloride solution was extracted several times with water and evaporated to yield 3-cyclopentyloxy-4-methoxyphenylacetonitrile (109 grams, 95%) for the subsequent transformation.
Yield
95%
Identifiers
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REACTION_CXSMILES
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[CH:1]1([O:6][C:7]2[CH:8]=[C:9]([CH:12]=[CH:13][C:14]=2[O:15][CH3:16])[CH2:10]Cl)[CH2:5][CH2:4][CH2:3][CH2:2]1.C(Cl)Cl.[C-:20]#[N:21].[K+]>[Cl-].C([N+](CC)(CC)CC)C1C=CC=CC=1.O>[CH:1]1([O:6][C:7]2[CH:8]=[C:9]([CH2:10][C:20]#[N:21])[CH:12]=[CH:13][C:14]=2[O:15][CH3:16])[CH2:5][CH2:4][CH2:3][CH2:2]1 |f:2.3,4.5|
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Inputs
Step One
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Name
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|
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Quantity
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119 g
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Type
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reactant
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Smiles
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C1(CCCC1)OC=1C=C(CCl)C=CC1OC
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Name
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Quantity
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120 mL
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Type
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reactant
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Smiles
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C(Cl)Cl
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Name
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Quantity
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70.7 g
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Type
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reactant
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Smiles
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[C-]#N.[K+]
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Name
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Quantity
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35 g
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Type
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catalyst
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Smiles
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[Cl-].C(C1=CC=CC=C1)[N+](CC)(CC)CC
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Name
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Quantity
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120 mL
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Type
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solvent
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Smiles
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O
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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was stirred vigorously at room temperature for 48 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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Details
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The reaction mixture was diluted with
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CUSTOM
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Type
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CUSTOM
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Details
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methylene chloride and the layers were separated
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EXTRACTION
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Type
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EXTRACTION
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Details
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The methylene chloride solution was extracted several times with water
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CUSTOM
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Type
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CUSTOM
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Details
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evaporated
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Outcomes
Product
Details
Reaction Time |
48 h |
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Name
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|
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Type
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product
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Smiles
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C1(CCCC1)OC=1C=C(C=CC1OC)CC#N
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 109 g | |
| YIELD: PERCENTYIELD | 95% | |
| YIELD: CALCULATEDPERCENTYIELD | 96.2% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
